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Compound of Interest

Compound Name: KRAS G12C inhibitor 34

Cat. No.: B12415617 Get Quote

For laboratory professionals at the forefront of cancer research, ensuring personal and

environmental safety during the handling of potent investigational compounds like KRAS G12C
inhibitor 34 is paramount. This guide provides essential, immediate safety and logistical

information, including detailed personal protective equipment (PPE) protocols, handling

procedures, and disposal plans to minimize exposure risk and ensure a safe laboratory

environment.

Hazard Identification and Classification
KRAS G12C inhibitor 34 (CAS No. 2749948-26-1) is classified as harmful if swallowed and

very toxic to aquatic life with long-lasting effects[1]. It is crucial for researchers to be fully aware

of these hazards before handling the compound.

Hazard Classification Description

Acute Oral Toxicity Category 4: Harmful if swallowed[1].

Acute Aquatic Toxicity Category 1: Very toxic to aquatic life[1].

Chronic Aquatic Toxicity
Category 1: Very toxic to aquatic life with long

lasting effects[1].
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A multi-layered approach to PPE is critical to prevent skin and respiratory exposure. The

following table outlines the recommended PPE for handling KRAS G12C inhibitor 34.

PPE Category Item Specification

Hand Protection Gloves

Two pairs of chemotherapy-

grade, powder-free nitrile

gloves should be worn[2].

Eye Protection Safety Glasses/Goggles

Chemical splash goggles or

safety glasses with side

shields.

Body Protection Lab Coat/Gown

A disposable, back-closing

gown made of a low-

permeability fabric[2].

Respiratory Protection Respirator

An N95 respirator or higher

should be used when handling

the powder form outside of a

certified chemical fume hood to

avoid dust and aerosol

formation[2][3].

Face Protection Face Shield

A face shield should be worn in

conjunction with goggles

during procedures with a high

risk of splashing[2].

PPE Donning and Doffing Workflow
Proper procedure for putting on (donning) and taking off (doffing) PPE is crucial to prevent

cross-contamination.
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Donning (Putting On)

Doffing (Taking Off)

Perform Hand Hygiene Put on Gown Put on N95 Respirator Put on Goggles/Face Shield Put on First Pair of Gloves Put on Second Pair of Gloves

Remove Outer Gloves Remove Gown Perform Hand Hygiene Remove Goggles/Face Shield Remove N95 Respirator Remove Inner Gloves Perform Hand Hygiene

Click to download full resolution via product page

Figure 1: Procedural workflow for the correct donning and doffing of personal protective
equipment.

Operational and Disposal Plans
Adherence to strict operational and disposal protocols is essential for minimizing exposure and

environmental contamination.

Safe Handling Procedures
Engineering Controls: Always handle KRAS G12C inhibitor 34 in a certified chemical fume

hood or other appropriate exhaust ventilation to avoid inhalation of dust and aerosols[1][3].

Ensure that a safety shower and eye wash station are readily accessible[3].

Administrative Controls: Avoid contact with skin, eyes, and clothing[1][3]. Do not eat, drink, or

smoke in areas where the compound is handled[1]. Wash hands thoroughly after handling[1].

Storage: Keep the container tightly sealed in a cool, well-ventilated area[1][3]. Store at -20°C

for the powder form or -80°C when in solvent[1]. Protect from direct sunlight and sources of

ignition[1][3].

Accidental Release Measures
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation[3].
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Personal Precautions: Wear full personal protective equipment as described above[3]. Avoid

breathing vapors, mist, dust, or gas[3].

Containment and Cleaning:

For solutions, absorb the spill with a finely-powdered, liquid-binding material such as

diatomite or universal binders[3].

Decontaminate surfaces and equipment by scrubbing with alcohol[3].

Environmental Precautions: Prevent further leakage or spillage and keep the product away

from drains or water courses[3]. Collect spillage, as it is very toxic to aquatic life[1].

First Aid Measures
If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse mouth[1].

Do NOT induce vomiting[3].

Eye Contact: Immediately flush eyes with large amounts of water, removing any contact

lenses. Separate eyelids to ensure adequate flushing and call a physician promptly[1][3].

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes and call a physician[1][3].

Inhalation: Move the person to fresh air immediately. If breathing is difficult, provide

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation[1][3].

Disposal Plan
Dispose of the contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations[1]. Do not release into the environment[1]. Contaminated

materials from spill cleanup should also be disposed of as hazardous waste[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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